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Cas no 95312-27-9 (Methyl 5-(bromomethyl)isoxazole-3-carboxylate)
95312-27-9 structure
Product Name:Methyl 5-(bromomethyl)isoxazole-3-carboxylate
CAS No:95312-27-9
MF:C6H6BrNO3
MW:220.02074098587
MDL:MFCD11975679
CID:837909
PubChem ID:13371027
Update Time:2024-10-25
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylic acid, 5-(bromomethyl)-, methyl ester
- methyl 5-(bromomethyl)isoxazole-3-carboxylate
- Methyl 5-bromomethylisoxazole-3-carboxylate
- 95312-27-9
- DB-320015
- AKOS026726768
- CS-W000435
- VDA31227
- methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate
- METHYL5-(BROMOMETHYL)ISOXAZOLE-3-CARBOXYLATE
- EN300-54804
- SCHEMBL5243287
- Methyl 5-(bromomethyl)isoxazole-3-carboxylate
-
- MDL: MFCD11975679
- Inchi: 1S/C6H6BrNO3/c1-10-6(9)5-2-4(3-7)11-8-5/h2H,3H2,1H3
- InChI Key: ARDHGTWSZBQZMX-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(CBr)ON=1)OC
Computed Properties
- Exact Mass: 218.95311g/mol
- Monoisotopic Mass: 218.95311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.9±0.1 g/cm3
- Boiling Point: 364.7±45.0 °C at 760 mmHg
- Flash Point: 174.3±28.7 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M297018-10mg |
Methyl 5-(bromomethyl)isoxazole-3-carboxylate |
95312-27-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M297018-50mg |
Methyl 5-(bromomethyl)isoxazole-3-carboxylate |
95312-27-9 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M297018-100mg |
Methyl 5-(bromomethyl)isoxazole-3-carboxylate |
95312-27-9 | 100mg |
$ 295.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D551414-5g |
METHYL 5-(BROMOMETHYL)-1,2-OXAZOLE-3-CARBOXYLATE |
95312-27-9 | 95% | 5g |
$1180 | 2024-08-03 | |
| eNovation Chemicals LLC | D551414-10g |
METHYL 5-(BROMOMETHYL)-1,2-OXAZOLE-3-CARBOXYLATE |
95312-27-9 | 95% | 10g |
$1850 | 2024-08-03 | |
| Chemenu | CM424076-100mg |
methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate |
95312-27-9 | 95%+ | 100mg |
$193 | 2023-01-06 | |
| Chemenu | CM424076-250mg |
methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate |
95312-27-9 | 95%+ | 250mg |
$286 | 2024-07-18 | |
| Chemenu | CM424076-1g |
methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate |
95312-27-9 | 95%+ | 1g |
$769 | 2024-07-18 | |
| Enamine | EN300-54804-0.05g |
methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate |
95312-27-9 | 95% | 0.05g |
$180.0 | 2023-02-10 | |
| Enamine | EN300-54804-0.1g |
methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate |
95312-27-9 | 95% | 0.1g |
$268.0 | 2023-02-10 |
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Benzoyl peroxide , N-Bromosuccinimide Solvents: Carbon tetrachloride ; 12 h, 80 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 24 h, 80 °C
Reference
- Preparation of substituted nitrogen heterocycles as RIPK1 inhibitors useful in treatment of RIPK1-mediated diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; rt; overnight, 80 °C
Reference
- Preparation of peptide epoxides and peptide aziridines as enzyme inhibitors, especially N-terminal nucleophile hydrolase inhibitors, for treating diseases, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of quinazolinone derivatives as B-Raf inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 4 h, heated
Reference
- Aryl chain analogs of the biotin vitamers as potential herbicides. Part 3, Pest Management Science, 2007, 63(10), 974-1001
Production Method 6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ; overnight, reflux
Reference
- Preparation of Epoxy-ketone peptides as proteasome inhibitors and antitumor agents, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; rt; overnight, 80 °C; cooled
Reference
- Compounds for enzyme inhibition, United States, , ,
Production Method 8
Reaction Conditions
Reference
- 4-Hydroxy-N-[5-[(substituted hetero)methyl]-3-isoxazolyl]-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide and 4-hydroxy-2-alkyl-N-[5-[(substituted hetero)methyl]-3-isoxazolyl]-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide, European Patent Organization, , ,
Production Method 9
Reaction Conditions
Reference
- Medical use of hydroxyl purine compound, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
Reference
- Synthesis of garugamblin-1, Tetrahedron, 1993, 49(22), 4893-900
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Raw materials
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Preparation Products
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
95312-27-9 (Methyl 5-(bromomethyl)isoxazole-3-carboxylate) Related Products
- 19788-35-3(methyl 5-methyl-1,2-oxazole-3-carboxylate)
- 221173-23-5(5-formyl-1,2-oxazole-3-carboxylic acid)
- 833445-84-4(3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester)
- 95312-32-6(5-(methoxymethyl)-1,2-oxazole-3-carboxylic acid)
- 84654-29-5(Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate)
- 95312-11-1(3-Isoxazolecarboxylic acid, 5-(bromomethyl)-)
- 3405-77-4(5-methyl-1,2-oxazole-3-carboxylic acid)
- 123770-62-7(Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate)
- 22667-21-6(methyl 5-formylisoxazole-3-carboxylate)
- 3209-72-1(Ethyl 5-methylisoxazole-3-carboxylate)
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